Cas no 2229174-79-0 (3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229174-79-0
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 5974610
• PubChem ID: 165854425
• Update Time: 2025-08-04

3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine
• 2229174-79-0
• EN300-1944593

• Inchi： 1S/C10H12ClF2N/c1-7-6-8(11)2-3-9(7)10(12,13)4-5-14/h2-3,6H,4-5,14H2,1H3
• InChI Key： BIOVSKQJNUSOHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(CCN)(F)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine

Professional Introduction to 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229174-79-0)

3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2229174-79-0, represents a fascinating example of how molecular design can lead to the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in its molecular structure imparts distinct reactivity and metabolic stability, making it a valuable candidate for further exploration in drug discovery.

The compound's structure consists of a propylamine backbone substituted with a 3,3-difluoropropane moiety, attached to a phenyl ring that is further functionalized with a 4-chloro-2-methylphenyl group. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a critical factor in the design of effective pharmaceuticals. The fluorine atoms, in particular, are known for their ability to enhance the metabolic stability of molecules, a property that is highly desirable in drug development.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and half-life. The incorporation of fluorine into drug candidates has been shown to improve binding affinity and resistance to enzymatic degradation. The specific configuration of 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine makes it an intriguing subject for studying these effects.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The combination of chloro and fluoro substituents can influence blood-brain barrier penetration, a crucial factor for CNS therapeutics. Recent studies have demonstrated that similar structural motifs can enhance the ability of molecules to cross the blood-brain barrier while maintaining efficacy. The research on 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine is contributing valuable insights into this area.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework. The complexity of its synthesis underscores the challenges and rewards of working with such sophisticated organic molecules.

Efforts are ongoing to explore the pharmacological potential of 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine. Preclinical studies have begun to reveal its interactions with various biological targets, including enzymes and receptors relevant to neurological disorders. The compound's unique chemical profile suggests that it may exhibit properties such as receptor selectivity and reduced side effects compared to existing treatments. These findings are particularly promising for conditions where targeted therapy is essential.

The role of computational chemistry in understanding the behavior of complex molecules like 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. This information is invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials. The integration of computational methods with traditional wet chemistry approaches has accelerated the pace of drug discovery significantly.

In conclusion, 3-(4-chloro-2-methylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229174-79-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.